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Compound of Interest
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Cat. No.: B1682358

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the efficacy of two prominent small molecule
inhibitors of the Orail calcium channel, YM-58483 (also known as BTP2) and Synta66. The
objective is to present a clear, data-driven analysis of their performance, supported by
experimental evidence, to aid researchers in selecting the appropriate tool for their studies of
store-operated calcium entry (SOCE) and its physiological roles.

At a Glance: Key Differences

Feature YM-58483 (BTP2) Synta66
Primary Target Orail, Orai2 Orail
Effect on Orai2 Inhibition Potentiation
Effect on Orai3 Partial Inhibition No Effect

~1-4 uM (RBL and HEK293

Reported IC50 for Orail ~2.8 uM (MDA-MB-231 cells)

cells)
Effect on Cell Proliferation Inhibitory No significant effect
Effect on Cell Migration Inhibitory Inhibitory

Mechanism of Action: Targeting the Orail Channel
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Both YM-58483 and Synta66 are potent inhibitors of Orail, the pore-forming subunit of the
calcium release-activated calcium (CRAC) channel. The activation of Orail is a critical step in
store-operated calcium entry (SOCE), a fundamental cellular process for calcium signaling.
This process is initiated by the depletion of calcium from the endoplasmic reticulum (ER), which
is sensed by the stromal interaction molecule 1 (STIM1). STIM1 then translocates to the
plasma membrane where it directly interacts with and activates Orail channels, leading to an
influx of extracellular calcium.

© 2025 BenchChem. All rights reserved. 2/5 Tech Support


https://www.benchchem.com/product/b1682358?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1682358?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

ER Ca?* Store Depletion

lsenses

Endoplasmic Reticujum
Y
Ectvates

binds & activates

4 Plasma Membrane )

YM-58483 Synta66 Orail (closed) Extracellular Ca?*+

Cytosolic Caz*

Y

Downstream Signaling
(e.g., NFAT activation)
o J

© 2025 BenchChem. All rights reserved. 3/5 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1682358?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing
Plate Cells

Load with Fluo-4 AM

l

Incubate with Inhibitor
(YM-58483 or Synta66)

l

Record Baseline Fluorescence
(Caz*-free buffer)

l

Add Thapsigargin
(Deplete ER Ca?* stores)

Add Extracellular Ca2*
(Initiate SOCE)

l

Record Fluorescence Change
(Measure Ca?* influx)

Analyze Data
(% Inhibition)

Confluent Create Scratch Add Inhibitor Image at T=0 Incubate & Image Measure Wound Closure
Cell Monolayer over time

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1682358?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

Click to download full resolution via product page

 To cite this document: BenchChem. [YM-58483 vs. Synta66: A Comparative Guide to Orail
Inhibition]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1682358#ym-58483-versus-synta66-efficacy-in-
inhibiting-orail]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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